3-fluoro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)isonicotinamide

• IUPAC Name: 3-fluoro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H13FN4O/c14-12-8-15-4-2-11(12)13(19)17-9-3-6-18-10(7-9)1-5-16-18/h1-2,4-5,8-9H,3,6-7H2,(H,17,19)
• InChI Key: HRIYMYPJIQCUKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C3=C(C=NC=C3)F
• Molecular Formula: C13H13FN4O
• Molecular Weight: 260.27 g/mol

Description

3-Fluoro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)isonicotinamide is a chemical compound that has gained interest in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Fluorinated pyrazoles and related structures, such as 3-amino-4-fluoropyrazoles, are of considerable interest as building blocks in medicinal chemistry due to their potential for further functionalization. This interest stems from the development of synthetic strategies for new fluorinated compounds, indicating a wide applicability in creating novel molecules with enhanced properties (Surmont et al., 2011).

Biological Activities

• Compounds structurally related to 3-fluoro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)isonicotinamide, such as those derived from imidazo[1,2-a]pyridines, show promise in various biological applications, including as inhibitors for enzymes like Cathepsin S, indicating their potential in drug development for conditions like inflammation and cancer (Wiener et al., 2010).

Anticonvulsant Studies

• Imidazo[1,2-a]pyridines carrying active pharmacophores have been explored for their anticonvulsant activities, with certain compounds showing potent activity without displaying toxicity. This highlights the potential for developing new anticonvulsant agents based on the structural framework related to this compound (Ulloora et al., 2013).